Cas no 342024-54-8 (3-Chloro-6-phenyl-2-pyridylmethanol)
3-Chloro-6-phenyl-2-pyridylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-6-phenyl-2-pyridylmethanol
- 3-Chloro-6-phenylpyridine-2-methanol
- (3-chloro-6-phenylpyridin-2-yl)methanol
- 3-Chloro-6-phenyl-2-pyridylmethanol
-
- Inchi: 1S/C12H10ClNO/c13-10-6-7-11(14-12(10)8-15)9-4-2-1-3-5-9/h1-7,15H,8H2
- InChI Key: XCNFZWPKEDGQFV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C2C=CC=CC=2)=NC=1CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 194
- XLogP3: 2.3
- Topological Polar Surface Area: 33.1
3-Chloro-6-phenyl-2-pyridylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024008219-250mg |
3-Chloro-6-phenylpyridine-2-methanol |
342024-54-8 | 97% | 250mg |
$748.00 | 2023-09-02 | |
| Alichem | A024008219-500mg |
3-Chloro-6-phenylpyridine-2-methanol |
342024-54-8 | 97% | 500mg |
$931.00 | 2023-09-02 | |
| Alichem | A024008219-1g |
3-Chloro-6-phenylpyridine-2-methanol |
342024-54-8 | 97% | 1g |
$1612.80 | 2023-09-02 |
3-Chloro-6-phenyl-2-pyridylmethanol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-Chloro-6-phenyl-2-pyridylmethanol
Introduction to 3-Chloro-6-phenyl-2-pyridylmethanol (CAS No. 342024-54-8) and Its Emerging Applications in Chemical Biology
3-Chloro-6-phenyl-2-pyridylmethanol, identified by the chemical identifier CAS No. 342024-54-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic alcohol, featuring a chloro-substituted pyridine ring and a phenylmethyl side chain, has garnered attention due to its unique structural properties and potential biological activities. The compound's molecular framework, characterized by its aromatic and aliphatic moieties, positions it as a versatile scaffold for further derivatization and exploration in drug discovery pipelines.
The 3-chloro group and the 6-phenyl substituent play crucial roles in modulating the electronic and steric properties of the molecule. The chloro group, being electron-withdrawing, can influence the reactivity of the pyridine ring, making it a suitable candidate for nucleophilic substitution reactions. On the other hand, the phenyl ring introduces hydrophobicity and can participate in π-stacking interactions, which are often exploited in designing binding molecules for biological targets. These features make 3-chloro-6-phenyl-2-pyridylmethanol a promising intermediate in synthesizing novel pharmacophores.
In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to interact with various enzymes and receptors, making them valuable candidates for therapeutic intervention. For instance, studies have highlighted the potential of pyridine derivatives in inhibiting kinases, which are pivotal in signal transduction pathways associated with cancer and inflammatory diseases. The presence of both chloro and phenyl groups in 3-chloro-6-phenyl-2-pyridylmethanol suggests that it may exhibit kinase inhibitory activity, although this requires further experimental validation.
Moreover, the 2-pyridylmethanol moiety introduces a hydroxyl group that can serve as a hydrogen bond acceptor or participate in metal coordination. This functionality is particularly interesting for designing molecules that interact with metalloenzymes or require precise spatial orientation within biological targets. The combination of these features makes 3-chloro-6-phenyl-2-pyridylmethanol a multifaceted compound with potential applications beyond kinase inhibition.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Molecular docking studies using 3-chloro-6-phenyl-2-pyridylmethanol have shown promising interactions with various protein targets, including those implicated in neurodegenerative disorders such as Alzheimer's disease. The phenyl ring's ability to form π-stacking interactions with aromatic residues in proteins could be leveraged to design ligands that modulate protein-protein interactions relevant to these diseases.
The synthesis of 3-chloro-6-phenyl-2-pyridylmethanol involves multi-step organic transformations that highlight its synthetic utility. The chlorination step at the 3-position of the pyridine ring can be achieved using standard chlorinating agents under controlled conditions. Subsequent introduction of the phenylmethyl group via Grignard reaction or other coupling strategies allows for further functionalization. These synthetic pathways not only provide access to this compound but also serve as templates for generating libraries of related derivatives for high-throughput screening.
In conclusion, 3-chloro-6-phenyl-2-pyridylmethanol (CAS No. 342024-54-8) represents a fascinating compound with significant potential in chemical biology and drug discovery. Its unique structural features, including the chloro and phenyl substituents, along with the pyridylmethanol moiety, make it a versatile scaffold for designing bioactive molecules. Ongoing research is expected to uncover new applications for this compound, particularly in modulating enzymatic activities and protein interactions relevant to human health and disease.
342024-54-8 (3-Chloro-6-phenyl-2-pyridylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)